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molecular formula C6H9NO2 B031390 Ethyl 2-cyanopropanoate CAS No. 1572-99-2

Ethyl 2-cyanopropanoate

Cat. No. B031390
CAS RN: 1572-99-2
M. Wt: 127.14 g/mol
InChI Key: MIHRVXYXORIINI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US03956357

Procedure details

Following the procedure of Example 5 omitting the 0.25 parts of piperidine and 0.025 parts of hydroquinone and adding 9.6 parts of the formalin, piperidine and acetic acid solution in place of the 8.6 parts of Example 5 over 151/4 hours gave 6.8 parts of ethyl 2-cyanopropionate of boiling point 82-90°C/8 mm. of mercury.
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydroquinone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
formalin
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
ethyl 2-cyanopropionate

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:6][CH2:5][CH2:4]CC1.C1(C=[CH:13][C:11]([OH:12])=CC=1)O.[CH2:15]=[O:16]>C(O)(=O)C>[C:6]([CH:5]([CH3:4])[C:15]([O:12][CH2:11][CH3:13])=[O:16])#[N:1]

Inputs

Step One
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1CCCCC1
Step Two
Name
hydroquinone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(O)=CC=C(O)C=C1
Step Three
Name
formalin
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Name
piperidine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1CCCCC1
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
ethyl 2-cyanopropionate
Type
product
Smiles
C(#N)C(C(=O)OCC)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.